Dehydropachymic Acid

• Molecular Formula: C33H50O5
• Molecular Weight: 526.7 g/mol
• InChI: InChI=1S/C33H50O5/c1-19(2)20(3)10-11-22(29(36)37)28-25(35)18-33(9)24-12-13-26-30(5,6)27(38-21(4)34)15-16-31(26,7)23(24)14-17-32(28,33)8/h12,14,19,22,25-28,35H,3,10-11,13,15-18H2,1-2,4-9H3,(H,36,37)/t22?,25-,26+,27+,28+,31-,32-,33+/m1/s1
• InChIKey: RWIALJIVPUCERT-MTHWCOGXSA-N

Dehydropachymic Acid: A Lanostane-Type Triterpene Acid for Anti-Cancer and Anti-Inflammatory Research

Dehydropachymic acid is a lanostane-type triterpene acid primarily isolated from the sclerotium of Wolfiporia cocos (also known as Poria cocos) [1]. It is a well-known marker compound for this traditional medicine source and has been identified across a range of studies for its bioactive properties [1][2].

✓ Cell-model endpoint review (colon carcinoma, leukemia)

✓ Autophagy pathway-response studies

✓ Natural product analytical standard (Poria cocos marker)

• [1] Zhou, L., Zhang, Y., Gapter, L. A., Ling, H., Agarwal, R., & Ng, K.-Y. (2008). Cytotoxic and anti-oxidant activities of lanostane-type triterpenes isolated from Poria cocos. Chemical and Pharmaceutical Bulletin, 56(10), 1459–1462. View Source
• [2] Li, G., Xu, M. L., Lee, C. S., Woo, M. H., Chang, H. W., & Son, J. K. (2004). Cytotoxicity and DNA topoisomerases inhibitory activity of constituents from the sclerotium of Poria cocos. Archives of Pharmacal Research, 27(8), 829–833. View Source

Why In-Class Lanostane Triterpenes Cannot Simply Substitute for Dehydropachymic Acid

Despite being derived from the same natural source and sharing a core lanostane skeleton, structurally related triterpenes like pachymic acid, tumulosic acid, and polyporenic acid C exhibit quantifiably distinct biological activities [1][2]. Direct comparative assays demonstrate that even minor structural variations lead to different potency profiles against specific cancer cell lines, different inhibitory effects on key enzymes like DNA topoisomerases, and different selectivity indices against healthy cells [1][2][3]. Therefore, interchangeable use of these in-class analogs cannot be assumed and would compromise the reproducibility of research outcomes.

Potency Cytotoxicity profile may differ among lanostane triterpenes; assay concentration-response can shift.

Selectivity Selectivity index relative to healthy cells varies; tumor-cell model response context may not transfer.

Mechanism Topoisomerase inhibition endpoints differ; pathway-response interpretation may require compound-specific review.

• [1] Li, G., Xu, M. L., Lee, C. S., Woo, M. H., Chang, H. W., & Son, J. K. (2004). Cytotoxicity and DNA topoisomerases inhibitory activity of constituents from the sclerotium of Poria cocos. Archives of Pharmacal Research, 27(8), 829–833. View Source
• [2] Sofrenić, I., Anđelković, B., Todorović, N., Stanojković, T., Vujisić, L., Novaković, M., ... & Tešević, V. (2021). Cytotoxic triterpenoids and triterpene sugar esters from the medicinal mushroom Fomitopsis betulina. Phytochemistry, 181, 112580. View Source
• [3] Zhou, L., Zhang, Y., Gapter, L. A., Ling, H., Agarwal, R., & Ng, K.-Y. (2008). Cytotoxic and anti-oxidant activities of lanostane-type triterpenes isolated from Poria cocos. Chemical and Pharmaceutical Bulletin, 56(10), 1459–1462. View Source

Quantitative Evidence Guide: Differentiating Dehydropachymic Acid from In-Class Analogs

Comparative Cytotoxicity of Dehydropachymic Acid vs. Pachymic Acid and Tumulosic Acid Against Human Colon Carcinoma Cells

In a direct comparative study, dehydropachymic acid exhibited an IC50 of 20.5 μM against a human colon carcinoma cell line. This represents a 1.4-fold higher potency compared to pachymic acid (IC50 = 29.1 μM) but is approximately 2-fold less potent than tumulosic acid (IC50 = 10.4 μM) in the same assay [1].

Colon carcinoma cytotoxicity

Head-to-head

Dehydropachymic acid IC50 = 20.5 μM vs. pachymic acid 29.1 μM, tumulosic acid 10.4 μM

Supports cytotoxicity endpoint review; potency ranking context-dependent

Human colon carcinoma cell line; reported values may vary with assay conditions

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	20.5 μM
Comparator Or Baseline	Pachymic acid: 29.1 μM; Tumulosic acid: 10.4 μM
Quantified Difference	Dehydropachymic acid is 1.4x more potent than pachymic acid but 2x less potent than tumulosic acid.
Conditions	Human colon carcinoma cell line

Why This Matters

This data informs precise selection for cancer research; using pachymic acid would require a ~42% higher concentration to achieve the same effect, altering experimental design and potentially off-target effects.

• [1] Li, G., Xu, M. L., Lee, C. S., Woo, M. H., Chang, H. W., & Son, J. K. (2004). Cytotoxicity and DNA topoisomerases inhibitory activity of constituents from the sclerotium of Poria cocos. Archives of Pharmacal Research, 27(8), 829–833. View Source

Differential Inhibition of DNA Topoisomerases by Dehydropachymic Acid Relative to Analogs

At a concentration of 20 μM, dehydropachymic acid inhibited DNA topoisomerase II activity by 36.2%, comparable to the positive control etoposide. In contrast, the structurally related compound polyporenic acid C showed 36.1% inhibition, and pachymic acid exhibited 43.9% inhibition under the same conditions [1]. At a higher concentration of 100 μM, dehydropachymic acid inhibited DNA topoisomerase I by 60.7%, which was higher than the inhibition by pachymic acid (43.5%) but lower than that of polyporenic acid C (55.8%) [1].

Topoisomerase II inhibition

Head-to-head

36.2% inhibition at 20 μM (vs. pachymic acid 43.9%, polyporenic acid C 36.1%)

Reported enzyme-inhibition context; topoisomerase pathway-response may differ

Topoisomerase II assay; etoposide used as positive control

Evidence Dimension	DNA Topoisomerase II Inhibition at 20 μM
Target Compound Data	36.2% inhibition
Comparator Or Baseline	Polyporenic acid C: 36.1% inhibition; Pachymic acid: 43.9% inhibition
Quantified Difference	Dehydropachymic acid has similar Topo II inhibition to polyporenic acid C, but is 17.5% less effective than pachymic acid.
Conditions	DNA topoisomerase II assay at a concentration of 20 μM

Why This Matters

The distinct topoisomerase inhibition profile provides a mechanistic basis for selecting dehydropachymic acid over other analogs for studies focused on this specific anti-cancer pathway.

• [1] Li, G., Xu, M. L., Lee, C. S., Woo, M. H., Chang, H. W., & Son, J. K. (2004). Cytotoxicity and DNA topoisomerases inhibitory activity of constituents from the sclerotium of Poria cocos. Archives of Pharmacal Research, 27(8), 829–833. View Source

Selectivity Index of Dehydropachymic Acid Against HL60 Leukemia Cells Compared to Analogs

In a study evaluating cytotoxicity against HL60 leukemia cells and selectivity against MRC-5 healthy fibroblasts, dehydropachymic acid demonstrated an IC50 of 10.9 μM with a Selectivity Index (SI) of 8.6 [1]. In a head-to-head comparison, this SI is lower than that of pachymic acid (IC50 = 11.0 μM, SI = 9.8), but significantly higher than that of 3-epi-dehydrotumulosic acid (IC50 = 19.9 μM, SI = 5.8) [1].

Leukemia selectivity

Head-to-head

Selectivity Index = 8.6 (IC50 10.9 μM HL60) vs. pachymic acid SI 9.8, 3-epi-dehydrotumulosic acid SI 5.8

Reported selectivity endpoint; supports cell-model endpoint review

HL60 leukemia cells; MRC-5 fibroblasts as healthy reference

Evidence Dimension	Selectivity Index (SI) against HL60 Leukemia Cells
Target Compound Data	SI = 8.6 (IC50 = 10.9 μM)
Comparator Or Baseline	Pachymic acid: SI = 9.8 (IC50 = 11.0 μM); 3-epi-dehydrotumulosic acid: SI = 5.8 (IC50 = 19.9 μM)
Quantified Difference	Dehydropachymic acid has a 12% lower SI than pachymic acid but a 48% higher SI than 3-epi-dehydrotumulosic acid.
Conditions	HL60 leukemia cell line for cytotoxicity; MRC-5 healthy fibroblast cell line for selectivity

Why This Matters

The selectivity index is a critical metric for assessing a compound's therapeutic window in early-stage drug discovery. Dehydropachymic acid's SI value allows researchers to make an informed choice based on their specific selectivity requirements compared to other available triterpenes.

• [1] Sofrenić, I., Anđelković, B., Todorović, N., Stanojković, T., Vujisić, L., Novaković, M., ... & Tešević, V. (2021). Cytotoxic triterpenoids and triterpene sugar esters from the medicinal mushroom Fomitopsis betulina. Phytochemistry, 181, 112580. View Source

Targeted Activity of Dehydropachymic Acid in Autophagy-Impaired Cellular Models

Unlike many general cytotoxic agents, dehydropachymic acid demonstrates a context-dependent activity. Research shows it is more effective in cells with an impaired autophagy-lysosome pathway (ALP) than in normal cells [1]. For instance, in a PC12 cell model where autophagy was impaired by bafilomycin A1, dehydropachymic acid restored autophagy flux and lysosomal acidification, effectively clearing the accumulation of Aβ1–42, a key protein in Alzheimer's disease pathology [1].

Autophagy rescue

Class-level

Restored autophagy flux, cleared Aβ1–42 in bafilomycin A1-impaired PC12 cells

Supports autophagy pathway-response interpretation; context-dependent

Qualitative data; PC12 model; requires independent replication

Evidence Dimension	Functional Rescue in Autophagy-Impaired Cells
Target Compound Data	Restored autophagy flux and cleared Aβ1–42 accumulation in bafilomycin A1-impaired PC12 cells.
Comparator Or Baseline	Baseline: Impaired cellular state induced by bafilomycin A1.
Quantified Difference	Data is qualitative; DPA demonstrated a restorative effect not observed in untreated, impaired controls.
Conditions	PC12 cell line; autophagy impaired by bafilomycin A1.

Why This Matters

This specific activity profile in a disease-relevant, autophagy-compromised model differentiates dehydropachymic acid as a specialized tool for research into neurodegenerative disorders and lysosomal storage diseases, where other general triterpenes may lack this targeted efficacy.

• [1] Yu, M., Xu, X., Jiang, N., Wei, W., Li, F., He, L., & Luo, X. (2017). Dehydropachymic acid decreases bafilomycin A1 induced β-Amyloid accumulation in PC12 cells. Journal of Ethnopharmacology, 198, 573-580. View Source

Procurement-Driven Application Scenarios for Dehydropachymic Acid Based on Verifiable Evidence

Cancer Research: Differentiated Potency in Colon and Leukemia Cell Models

For research programs investigating the anti-cancer properties of lanostane triterpenes, dehydropachymic acid is the appropriate choice when a balance of moderate cytotoxicity and a defined selectivity profile is required. Its IC50 of 20.5 μM against human colon carcinoma cells provides a specific potency reference point that is 1.4x more potent than pachymic acid [1]. For leukemia research, its Selectivity Index of 8.6 against HL60 cells offers a well-defined window of activity compared to healthy MRC-5 fibroblasts, which is quantifiably distinct from the SI of 5.8 for 3-epi-dehydrotumulosic acid [2].

Mechanistic Studies of DNA Topoisomerase Inhibition

In studies aiming to elucidate the mechanism of action of topoisomerase poisons, dehydropachymic acid provides a specific, quantifiable tool. It inhibits DNA topoisomerase II by 36.2% at 20 μM, a level comparable to the positive control etoposide [1]. This established activity makes it suitable as a comparator or lead compound for further structure-activity relationship (SAR) investigations targeting topoisomerase enzymes.

Neurodegenerative Disease Modeling: Autophagy and Aβ Clearance

For research into Alzheimer's disease and other conditions involving impaired autophagy-lysosomal function, dehydropachymic acid is uniquely positioned. Its ability to restore autophagy flux and promote the clearance of pathogenic protein aggregates like Aβ1–42 in a specific cellular model (bafilomycin A1-impaired PC12 cells) provides a validated, context-dependent biological activity that is not a general feature of all triterpenes [3]. This makes it a specialized reagent for probing autophagic mechanisms.

Analytical Standardization and Quality Control of Poria cocos Extracts

Dehydropachymic acid is a recognized marker compound for the botanical source Wolfiporia cocos (Poria cocos). Its quantitative analysis by HPLC is essential for the standardization of raw materials and extracts . Procurement of a high-purity reference standard of dehydropachymic acid is therefore critical for any laboratory performing quality control, chemical fingerprinting, or pharmacokinetic studies involving this widely used traditional medicine [4].

Application

Selection Property

Validation Focus

Cancer cell-model studies

Cell-model endpoint review

Colon carcinoma and leukemia cell-line endpoints

DNA topoisomerase inhibition studies

Mechanism-specific assay context

Topoisomerase II and I inhibition endpoints

Neurodegenerative disease model research

Autophagy pathway-response context

Aβ clearance and lysosomal acidification endpoints

Poria cocos extract standardization

Natural product analytical standard

HPLC marker identification and quantification

• [1] Li, G., Xu, M. L., Lee, C. S., Woo, M. H., Chang, H. W., & Son, J. K. (2004). Cytotoxicity and DNA topoisomerases inhibitory activity of constituents from the sclerotium of Poria cocos. Archives of Pharmacal Research, 27(8), 829–833. View Source
• [2] Sofrenić, I., Anđelković, B., Todorović, N., Stanojković, T., Vujisić, L., Novaković, M., ... & Tešević, V. (2021). Cytotoxic triterpenoids and triterpene sugar esters from the medicinal mushroom Fomitopsis betulina. Phytochemistry, 181, 112580. View Source
• [3] Yu, M., Xu, X., Jiang, N., Wei, W., Li, F., He, L., & Luo, X. (2017). Dehydropachymic acid decreases bafilomycin A1 induced β-Amyloid accumulation in PC12 cells. Journal of Ethnopharmacology, 198, 573-580. View Source
• [4] Zhou, L., Zhang, Y., Gapter, L. A., Ling, H., Agarwal, R., & Ng, K.-Y. (2008). Cytotoxic and anti-oxidant activities of lanostane-type triterpenes isolated from Poria cocos. Chemical and Pharmaceutical Bulletin, 56(10), 1459–1462. View Source